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Compound of Interest

Compound Name: Bonducellpin C

Cat. No.: B1150779 Get Quote

Introduction
Bonducellpin C is a cassane-type furanoditerpenoid isolated from the seeds of Caesalpinia

bonduc. As a member of a class of natural products with diverse biological activities, the

accurate identification and structural elucidation of Bonducellpin C are crucial for further

pharmacological studies and drug development. High-resolution mass spectrometry (HR-MS)

and tandem mass spectrometry (MS/MS) are powerful analytical techniques for determining the

elemental composition and structural features of such complex molecules. This application note

provides a detailed protocol for the analysis of Bonducellpin C using HR-MS and MS/MS,

including sample preparation, instrumental parameters, and data analysis.

Molecular Information
The fundamental molecular properties of Bonducellpin C are essential for its mass

spectrometric analysis.

Property Value

Molecular Formula C₂₃H₃₂O₇[1][2]

Molecular Weight 420.50 g/mol [2]

Exact Mass (Monoisotopic) 420.21480 amu
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A generalized experimental workflow for the HR-MS and MS/MS analysis of Bonducellpin C is

presented below.

Sample Preparation LC System

MS System

Data Analysis

Bonducellpin C Standard Dissolve in HPLC-grade Methanol Dilute to 1 µg/mL Filter (0.22 µm syringe filter) UHPLC System C18 Column (e.g., 2.1 x 100 mm, 1.8 µm) Gradient Elution
(Water/Acetonitrile with 0.1% Formic Acid) Q-TOF or Orbitrap Mass Spectrometer Electrospray Ionization (ESI), Positive Mode

Full Scan HR-MS (m/z 100-1000)

Targeted MS/MS (Collision-Induced Dissociation)

Determine Exact Mass & Elemental Composition Analyze Fragmentation Pattern Propose Structure

Initial Neutral Losses

Core Fragmentation
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Further Fragments
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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